Cas no 81466-82-2 (Naphtho[1,2-d]thiazol-5-ol,4-methyl-2-(2-propen-1-ylamino)-, hydrochloride (1:1))

• Product name: Naphtho[1,2-d]thiazol-5-ol,4-methyl-2-(2-propen-1-ylamino)-, hydrochloride (1:1)
• CAS No: 81466-82-2
• MF: C₁₅H₁₄N₂OS
• MW: 270.34946
• CID: 733726
• PubChem ID: 435295

Naphtho[1,2-d]thiazol-5-ol,4-methyl-2-(2-propen-1-ylamino)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(prop-2-enylamino)benzo[e][1,3]benzothiazol-5-ol
• Naphtho[1,2-d]thiazol-5-ol,4-methyl-2-(2-propen-1-ylamino)-, hydrochloride (1:1)
• NSC 367154
• Naphtho[1,2-d]thiazol-5-ol,4-methyl-2-(2-propenylamino)-(9ci)
• SCHEMBL6746578
• 81466-82-2
• CHEMBL1181191
• 608127-06-6
• NSC367154
• DTXSID70231122
• 2-(Allylamino)-4-methylnaphtho(1,2-d)(1,3)thiazol-5-ol
• 2-(allylamino)-4-methyl-benzo[e][1,3]benzothiazol-5-ol
• 2-(Allylamino)-4-methylnaphtho[1,2-d][1,3]thiazol-5-ol

• Inchi： InChI=1S/C15H14N2OS/c1-3-8-16-15-17-12-10-6-4-5-7-11(10)13(18)9(2)14(12)19-15/h3-7,18H,1,8H2,2H3,(H,16,17)
• InChI Key： FGAOTPNMMQVQMS-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC=CC=C2C3=C1SC(=N3)NCC=C)O

Computed Properties

• Exact Mass: 270.08268425g/mol
• Monoisotopic Mass: 270.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 73.4Ų